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carboxylate

CAS No.: 1200498-40-3

Cat. No.: B598203

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of
Halogenated Pyridines
In the landscape of modern medicinal chemistry and materials science, halogenated

heterocyclic compounds serve as indispensable building blocks. Their unique electronic

properties, ability to modulate pharmacokinetic profiles, and versatile reactivity make them

prized assets in the synthesis of complex molecular architectures. Among these, substituted

pyridine derivatives are of particular interest due to their prevalence in a wide array of

biologically active compounds and functional materials.

This technical guide focuses on the commercial availability, properties, and synthetic

considerations of two closely related isomers: Methyl 5-chloro-3-fluoropyridine-2-
carboxylate (CAS 1200498-40-3) and Methyl 3-chloro-5-fluoropyridine-2-carboxylate (CAS
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1214387-31-1). These molecules, featuring a strategic arrangement of chloro, fluoro, and

methyl carboxylate substituents on a pyridine ring, offer a nuanced platform for derivatization in

drug discovery and agrochemical research. While detailed, publicly available experimental

protocols and specific end-use applications are not extensively documented in peer-reviewed

literature, this guide synthesizes the available commercial and chemical data to provide a

foundational understanding for researchers.

Physicochemical Properties and Isomeric
Distinction
Both Methyl 5-chloro-3-fluoropyridine-2-carboxylate and its 3-chloro-5-fluoro isomer share

the same molecular formula and weight. However, the positional difference of the halogen

atoms on the pyridine ring can impart subtle yet significant changes in reactivity, polarity, and

biological interactions.

Property
Methyl 5-chloro-3-
fluoropyridine-2-
carboxylate

Methyl 3-chloro-5-
fluoropyridine-2-
carboxylate

CAS Number 1200498-40-3[1] 1214387-31-1[2]

Molecular Formula C₇H₅ClFNO₂[1] C₇H₅ClFNO₂[2]

Molecular Weight 189.57 g/mol [1] 189.57 g/mol [2]

Alternate Names

Methyl 5-chloro-3-

fluoropicolinate, 5-Chloro-3-

fluoro-2-

(methoxycarbonyl)pyridine[1]

Methyl 3-chloro-5-

fluoropicolinate, 3-Chloro-5-

fluoro-2-

(methoxycarbonyl)pyridine[2]

Physical Form Solid (typical) Solid (typical)[3]

The distinct substitution patterns are crucial for synthetic chemists. The electronic effects of the

fluorine and chlorine atoms, combined with their steric hindrance, will dictate the regioselectivity

of subsequent chemical transformations. For instance, nucleophilic aromatic substitution

reactions may proceed differently on each isomer, offering unique pathways to diverse

derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b598203/docs?utm_src=pdf-body#navigating-the-synthesis-and-application-of-chlorofluoropyridine-carboxylates-a-technical-guide
https://www.scbt.com/p/methyl-5-chloro-3-fluoropyridine-2-carboxylate-1200498-40-3
https://www.scbt.com/p/methyl-3-chloro-5-fluoropyridine-2-carboxylate-1214387-31-1
https://www.scbt.com/p/methyl-5-chloro-3-fluoropyridine-2-carboxylate-1200498-40-3
https://www.scbt.com/p/methyl-3-chloro-5-fluoropyridine-2-carboxylate-1214387-31-1
https://www.scbt.com/p/methyl-5-chloro-3-fluoropyridine-2-carboxylate-1200498-40-3
https://www.scbt.com/p/methyl-3-chloro-5-fluoropyridine-2-carboxylate-1214387-31-1
https://www.scbt.com/p/methyl-5-chloro-3-fluoropyridine-2-carboxylate-1200498-40-3
https://www.scbt.com/p/methyl-3-chloro-5-fluoropyridine-2-carboxylate-1214387-31-1
https://cymitquimica.com/products/10-F306711/1214387-31-1/methyl-3-chloro-5-fluoropyridine-2-carboxylate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Commercial Availability: Sourcing and Procurement
Both isomers are commercially available from a range of chemical suppliers, catering primarily

to the research and development sector. These compounds are typically offered in various

quantities, from milligrams to grams, with purity levels generally suitable for laboratory

synthesis.

Prominent Suppliers Include:

Santa Cruz Biotechnology[1][2]

CymitQuimica[3]

Apollo Scientific[4]

Fluoropharm[5]

Moldb[6]

Researchers are advised to request a Certificate of Analysis from the supplier to obtain lot-

specific purity data and any available spectral information. It is important to note that these

compounds are intended for research use only and not for diagnostic or therapeutic

applications[1][2].

Synthetic Strategies: A Generalized Approach
While specific, detailed, and validated synthesis protocols for Methyl 5-chloro-3-
fluoropyridine-2-carboxylate and its isomer are not readily found in the public domain,

general synthetic routes for related fluorinated and chlorinated pyridine derivatives have been

described in patent literature. These methods typically involve multi-step sequences starting

from more readily available pyridine precursors.

A plausible synthetic pathway often involves the construction of the substituted pyridine ring

followed by esterification, or the modification of a pre-existing pyridine carboxylate. Key

transformations may include:

Halogenation: Introduction of chloro and fluoro substituents onto the pyridine ring.

Fluorination can be achieved through methods like the Balz-Schiemann reaction on an
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amino-pyridine precursor or by nucleophilic aromatic substitution with a fluoride source on a

suitably activated pyridine.

Carboxylation and Esterification: Introduction of the carboxylic acid group and its subsequent

conversion to the methyl ester.

The following diagram illustrates a generalized workflow for the synthesis of such halogenated

pyridine carboxylates.
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Generalized synthetic workflow for halogenated pyridine carboxylates.
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Applications in Drug Discovery and Agrochemicals:
A Landscape of Potential
The incorporation of fluorine into drug candidates is a well-established strategy to enhance

metabolic stability, binding affinity, and bioavailability. The pyridine scaffold itself is a common

feature in numerous approved drugs. Consequently, molecules like Methyl 5-chloro-3-
fluoropyridine-2-carboxylate and its isomer are valuable intermediates in the synthesis of

novel therapeutic agents and agrochemicals[3][7].

These compounds can serve as starting points for the synthesis of compound libraries for high-

throughput screening. The ester functionality can be hydrolyzed to the corresponding

carboxylic acid, which can then be coupled with various amines to form amides—a common

linkage in drug molecules. The halogen atoms provide handles for cross-coupling reactions,

such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of a wide range of

substituents to explore the chemical space around the pyridine core.

While specific examples of marketed drugs or late-stage clinical candidates containing these

exact fragments are not readily identifiable from public literature, the utility of closely related

structures is well-documented. For instance, various fluorinated and chlorinated pyridines are

key intermediates in the synthesis of active ingredients for pharmaceuticals and crop protection

products.

The logical workflow for utilizing these building blocks in a drug discovery program is depicted

below.
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Workflow for drug discovery using the target scaffolds.
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Safety and Handling
Detailed and specific safety data sheets (SDS) for Methyl 5-chloro-3-fluoropyridine-2-
carboxylate and Methyl 3-chloro-5-fluoropyridine-2-carboxylate should be obtained directly

from the supplier. As with all halogenated organic compounds, appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Work

should be conducted in a well-ventilated fume hood.

Based on safety data for structurally related compounds, potential hazards may include:

Skin and eye irritation.

Harmful if swallowed or inhaled.

May cause respiratory irritation.

Users must consult the specific SDS for the CAS number in use for comprehensive and

accurate safety and handling information.

Conclusion and Future Outlook
Methyl 5-chloro-3-fluoropyridine-2-carboxylate and its 3-chloro-5-fluoro isomer represent

valuable, commercially available building blocks for chemical synthesis. While their full potential

remains to be unlocked through further published research, their structural motifs are highly

relevant to modern drug discovery and agrochemical development. This guide provides a

foundational overview for researchers, highlighting their properties, commercial availability, and

potential synthetic utility. As the demand for novel, highly functionalized heterocyclic

compounds continues to grow, it is anticipated that the application of these and similar building

blocks will become more widespread and better documented in scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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